Cas no 49657-09-2 (Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide)

Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide structure
49657-09-2 structure
Product Name:Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
CAS No:49657-09-2
MF:C14H10N3NaS
MW:275.304071903229
CID:5747695
PubChem ID:23696692
Update Time:2023-11-11

Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide Chemical and Physical Properties

Names and Identifiers

    • sodium 4,5-diphenyl-4H-1,2,4-triazole-3-thiolate
    • sodium(diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
    • 49657-09-2
    • sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
    • CS-0265831
    • AKOS001393792
    • EN300-03074
    • Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
    • Inchi: 1S/C14H11N3S.Na/c18-14-16-15-13(11-7-3-1-4-8-11)17(14)12-9-5-2-6-10-12;/h1-10H,(H,16,18);/q;+1/p-1
    • InChI Key: JRFMAYQVDRUPKR-UHFFFAOYSA-M
    • SMILES: [S-]C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1.[Na+]

Computed Properties

  • Exact Mass: 275.04931279g/mol
  • Monoisotopic Mass: 275.04931279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.7Ų
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